N-[4-(acetylamino)phenyl]-1-(3,5-dimethylphenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(4-acetamidophenyl)-1-(3,5-dimethylphenyl)-5-(methoxymethyl)triazole-4-carboxamide
• InChI: InChI=1S/C21H23N5O3/c1-13-9-14(2)11-18(10-13)26-19(12-29-4)20(24-25-26)21(28)23-17-7-5-16(6-8-17)22-15(3)27/h5-11H,12H2,1-4H3,(H,22,27)(H,23,28)
• InChI Key: IDWAHAMIGDMVHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=C(N=N2)C(=O)NC3=CC=C(C=C3)NC(=O)C)COC)C
• Molecular Formula: C21H23N5O3
• Molecular Weight: 393.4 g/mol

Description

N-[4-(acetylamino)phenyl]-1-(3,5-dimethylphenyl)-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C21H23N5O3 and its molecular weight is 393.447. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties Research has been focused on the synthesis and characterization of triazole derivatives, highlighting their potential in various chemical reactions and as precursors for further chemical modifications. Triazoles, including compounds similar to the one , are noted for their valuable pharmacological properties, including anticonvulsive activity, which is useful in the treatment of epilepsy and related conditions (Shelton, 1981). Additionally, triazole compounds have been explored for their role in the synthesis of heterocyclic compounds, an area of great interest in organic chemistry due to the biological and pharmacological relevance of heterocycles (Moskvina, Shilin, & Khilya, 2015).

Biological Activities The biological activity of triazole derivatives is a significant area of study. For instance, compounds with the triazole core have been synthesized and evaluated for their antimicrobial and antioxidant activities, showcasing the potential of such molecules in developing new therapeutic agents (Gilava, Patel, Ram, & Chauhan, 2020). Moreover, the design and synthesis of triazole compounds for anticancer activity have been explored, with some derivatives showing promising results against specific cancer cell lines, thus contributing to the ongoing search for more effective anticancer drugs (Sa̧czewski, Bułakowska, Bednarski, & Grünert, 2006).

Materials Science Applications In materials science, triazole derivatives have been investigated for their nonlinear optical properties, which are crucial for developing optical devices like optical limiters. The study of such compounds helps in understanding the relationship between molecular structure and optical behavior, paving the way for the creation of materials with tailored properties for specific applications (Rahulan, Balamurugan, Meena, Yeap, & Kanakam, 2014).